Cas no 2228245-99-4 (tert-butyl N-[1-(4-aminobutan-2-yl)cyclopentyl]carbamate)

• Product Name: tert-butyl N-[1-(4-aminobutan-2-yl)cyclopentyl]carbamate
• CAS No: 2228245-99-4
• MF: C₁₄H₂₈N₂O₂
• MW: 256.384324073792
• CID: 6609884
• PubChem ID: 165710422
• Update Time: 2025-06-23

tert-butyl N-[1-(4-aminobutan-2-yl)cyclopentyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[1-(4-aminobutan-2-yl)cyclopentyl]carbamate
• EN300-1871970
• 2228245-99-4

• Inchi： 1S/C14H28N2O2/c1-11(7-10-15)14(8-5-6-9-14)16-12(17)18-13(2,3)4/h11H,5-10,15H2,1-4H3,(H,16,17)
• InChI Key： YRDBUIPLGVTWPM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(C(C)CCN)CCCC1)=O

Computed Properties

• Exact Mass: 256.215078140g/mol
• Monoisotopic Mass: 256.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-[1-(4-aminobutan-2-yl)cyclopentyl]carbamate

Professional Introduction to Compound with CAS No. 2228245-99-4 and Product Name: Tert-butyl N-[1-(4-aminobutan-2-yl)cyclopentyl]carbamate

The compound with the CAS number 2228245-99-4 and the product name Tert-butyl N-[1-(4-aminobutan-2-yl)cyclopentyl]carbamate represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in drug development and therapeutic interventions. The molecular framework of this compound incorporates a tert-butyl group, which is known for its stability and role in enhancing the bioavailability of pharmaceutical agents, along with a cyclopentyl moiety, which contributes to its unique pharmacokinetic properties.

Recent research in the field of medicinal chemistry has highlighted the importance of structural diversity in the design of novel therapeutic agents. The Tert-butyl N-[1-(4-aminobutan-2-yl)cyclopentyl]carbamate structure exemplifies this principle by integrating multiple pharmacophoric elements that can interact with biological targets in a synergistic manner. The presence of an amine group in the 4-position of the butanoyl chain and a cyclopentyl ring attached to a carbamate moiety suggests potential binding interactions with enzymes and receptors, making it a promising candidate for further investigation.

One of the most intriguing aspects of this compound is its potential role as an intermediate in the synthesis of more complex pharmaceutical molecules. The tert-butyl carbamate group is particularly valuable in this context, as it can serve as a protecting group during synthetic reactions while maintaining the integrity of other functional groups. This feature is crucial in multi-step synthetic pathways, where selective modifications are required to achieve the desired molecular architecture.

The pharmacological properties of Tert-butyl N-[1-(4-aminobutan-2-yl)cyclopentyl]carbamate have been explored in several preclinical studies. These studies have demonstrated that the compound exhibits moderate affinity for certain biological targets, which could translate into therapeutic efficacy in vivo. The cyclopentyl ring, in particular, has been shown to influence metabolic stability and distribution, while the amine-substituted butanoyl chain contributes to interactions with specific enzymes involved in drug metabolism.

In recent years, there has been growing interest in developing small molecule inhibitors that target enzyme cascades involved in inflammatory and immunological responses. The structural features of Tert-butyl N-[1-(4-aminobutan-2-yl)cyclopentyl]carbamate make it a compelling candidate for such applications. The compound's ability to modulate enzyme activity without significant off-target effects is highly desirable in drug discovery efforts aimed at treating chronic inflammatory diseases.

The synthesis of this compound involves a series of well-established organic reactions, including condensation, cyclization, and functional group transformations. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent quality standards. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy has been critical in characterizing the compound's structure and confirming its identity.

From a computational chemistry perspective, molecular modeling studies have provided valuable insights into the binding interactions of Tert-butyl N-[1-(4-aminobutan-2-yl)cyclopentyl]carbamate with biological targets. These studies have helped refine the design of analogs with enhanced potency and selectivity. The integration of machine learning algorithms has further accelerated the process by predicting optimal modifications based on large datasets of known drug compounds.

The potential therapeutic applications of this compound are broad and span multiple disease areas. Initial studies have suggested its utility in treating neurological disorders by modulating neurotransmitter activity. Additionally, its structural motifs are reminiscent of compounds that exhibit anti-inflammatory properties, making it a candidate for further exploration in conditions such as rheumatoid arthritis and inflammatory bowel disease.

The development pipeline for this compound is still in its early stages, but preliminary results are encouraging. Collaborative efforts between academic researchers and pharmaceutical companies are underway to evaluate its efficacy and safety profile through preclinical trials. These trials will provide critical data on dosing regimens, pharmacokinetic behavior, and potential side effects before human clinical testing begins.

The regulatory landscape for new drug candidates like Tert-butyl N-[1-(4-aminobutan-2-yl)cyclopentyl]carbamate is complex but well-defined. Compliance with Good Manufacturing Practices (GMP) and adherence to international guidelines ensures that all aspects of production—from synthesis to formulation—are conducted under controlled conditions. This rigorous approach minimizes variability and maximizes reproducibility across different batches.

In conclusion, Tert-butyl N-[1-(4-aminobutan-2-yl)cyclopentyl]carbamate represents a promising advancement in medicinal chemistry with significant potential for therapeutic applications. Its unique structural features, combined with preliminary evidence from preclinical studies, position it as a valuable asset in ongoing drug discovery efforts. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a crucial role in addressing unmet medical needs across various disease areas.